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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553830 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Trisulfo-Cy3-Alkyne is a highly water-soluble and photostable fluorescent probe designed for

the specific labeling of azide-modified biomolecules via Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2] This reaction is renowned for

its high efficiency, specificity, and biocompatibility, allowing for the covalent attachment of the

bright orange-fluorescent Cy3 dye to proteins, nucleic acids, and other molecules in aqueous

environments.[3][4][5]

The key advantages of the CuAAC reaction include its rapid kinetics, high yields, and tolerance

of a wide range of functional groups, making it an ideal tool for bioconjugation.[3][5] The azide

and alkyne functional groups are bioorthogonal, meaning they do not react with native

biological functional groups, ensuring highly specific labeling.[4][5][6] The resulting triazole

linkage is extremely stable.[7] Trisulfo-Cy3-Alkyne is particularly advantageous for biological

applications due to its three sulfonate groups, which enhance its water solubility and reduce

aggregation.[1]

Quantitative Data
The properties of Trisulfo-Cy3-Alkyne make it a robust reporter for various applications,

including fluorescence microscopy, flow cytometry, and gel-based analysis.[1][2]
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Property Value Reference

Molecular Formula C₃₅H₄₁N₃Na₂O₁₀S₃ [8]

Molecular Weight 805.9 g/mol [8]

Excitation Maximum (λex) ~550 nm [9]

Emission Maximum (λem) ~570 nm [9]

Molar Extinction Coefficient 150,000 M⁻¹cm⁻¹ [8]

Quantum Yield (Φ)
0.15 (can increase upon

conjugation)
[10]

Recommended Applications
Fluorescent Labeling, FRET,

Microarrays, Imaging
[9]
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CuAAC Reaction Mechanism

Trisulfo-Cy3-Alkyne
(R1-C≡CH)

Cu(I) Catalyst

Azide-Modified Biomolecule
(R2-N3)

Stable Triazole Linkage
(Labeled Biomolecule)

+
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Step 1: Prepare Reagents
(Dye, Catalyst, Biomolecule)

Step 2: Prepare Azide-Modified
Biomolecule

Step 3: Perform Click Reaction
(Incubate 30-60 min at RT)

Step 4: Purify Labeled Biomolecule
(e.g., Spin Column)

Step 5: Downstream Analysis
(e.g., SDS-PAGE, Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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